Cas no 2172604-38-3 (5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine)

5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine structure
2172604-38-3 structure
Product Name:5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
CAS No:2172604-38-3
MF:C12H22N4O
MW:238.329282283783
CID:6568551
PubChem ID:165735155
Update Time:2025-07-15

5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
    • EN300-1595925
    • [5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
    • 2172604-38-3
    • Inchi: 1S/C12H22N4O/c1-9(6-7-17-2)16-12(10-4-3-5-10)11(8-13)14-15-16/h9-10H,3-8,13H2,1-2H3
    • InChI Key: ASSIZIHRPPWCMX-UHFFFAOYSA-N
    • SMILES: O(C)CCC(C)N1C(=C(CN)N=N1)C1CCC1

Computed Properties

  • Exact Mass: 238.17936134g/mol
  • Monoisotopic Mass: 238.17936134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 66Ų

5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1595925-0.05g
[5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172604-38-3
0.05g
$1417.0 2023-06-04
Enamine
EN300-1595925-0.1g
[5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172604-38-3
0.1g
$1484.0 2023-06-04
Enamine
EN300-1595925-0.25g
[5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172604-38-3
0.25g
$1551.0 2023-06-04
Enamine
EN300-1595925-0.5g
[5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172604-38-3
0.5g
$1619.0 2023-06-04
Enamine
EN300-1595925-1.0g
[5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172604-38-3
1g
$1686.0 2023-06-04
Enamine
EN300-1595925-2.5g
[5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172604-38-3
2.5g
$3304.0 2023-06-04
Enamine
EN300-1595925-5.0g
[5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172604-38-3
5g
$4890.0 2023-06-04
Enamine
EN300-1595925-10.0g
[5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172604-38-3
10g
$7250.0 2023-06-04
Enamine
EN300-1595925-50mg
[5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172604-38-3
50mg
$1417.0 2023-09-23
Enamine
EN300-1595925-100mg
[5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172604-38-3
100mg
$1484.0 2023-09-23

Additional information on 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172604-38-3)

5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172604-38-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse biological properties, including antifungal, antibacterial, and anticancer activities. The introduction of a cyclobutyl group and a methoxybutyl substituent further enhances its pharmacological profile, making it a promising candidate for various therapeutic applications.

The chemical structure of 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine is characterized by a 1,2,3-triazole ring system linked to a cyclobutyl and a methoxybutyl moiety. The triazole ring is a versatile scaffold that has been widely explored in drug discovery due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. The cyclobutyl group adds conformational rigidity and hydrophobicity, while the methoxybutyl substituent introduces polar functionality and enhances solubility. These structural features collectively contribute to the compound's favorable pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine in various therapeutic areas. One notable application is in the treatment of fungal infections. Triazoles are well-known for their antifungal properties, and the introduction of the cyclobutyl and methoxybutyl groups has been shown to enhance the compound's activity against a broad spectrum of fungi. In vitro studies have demonstrated that this compound exhibits potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common pathogens responsible for opportunistic infections in immunocompromised patients.

In addition to its antifungal properties, 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine has shown promise as an antibacterial agent. Antibiotic resistance is a growing global health concern, and there is an urgent need for new antibiotics with novel mechanisms of action. Research has indicated that this compound possesses antibacterial activity against both Gram-positive and Gram-negative bacteria. Specifically, it has been effective against Staphylococcus aureus and Escherichia coli, two bacteria that are frequently associated with hospital-acquired infections.

The anticancer potential of 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine has also been explored in preclinical studies. Cancer remains one of the leading causes of mortality worldwide, and there is a continuous search for new therapeutic agents with improved efficacy and reduced side effects. This compound has demonstrated cytotoxic activity against various cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HT29) cells. Mechanistic studies have revealed that it induces apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS).

The pharmacokinetic properties of 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine have been extensively studied to evaluate its suitability as a therapeutic agent. In vitro assays have shown that it exhibits good solubility in both aqueous and organic solvents, which is crucial for drug delivery. Additionally, it has favorable metabolic stability in liver microsomes and low cytotoxicity towards normal cells. These properties suggest that it may have a favorable safety profile when administered in vivo.

To further investigate the therapeutic potential of 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine, several preclinical animal models have been employed. In murine models of fungal infection, this compound has demonstrated significant efficacy in reducing fungal burden and improving survival rates compared to control groups. Similarly, in bacterial infection models, it has shown potent antibacterial activity and reduced bacterial load in infected tissues. In cancer models, it has exhibited tumor growth inhibition without causing significant toxicity to healthy tissues.

The development of new drugs often involves extensive optimization through structure-based design approaches. To enhance the biological activity and pharmacological properties of 5-cyclobutyl-1-(4-methoxybutan-2-y l)-1H - 1 , 2 , 3 -triazol - 4 - ylmethanamine, researchers are exploring various structural modifications. For example, substituting different alkyl or aryl groups on the triazole ring or introducing additional functional groups can potentially improve its potency and selectivity towards specific targets.

In conclusion, 5-cyclobut yl - 1 - ( 4 - meth oxyb ut an - 2 - yl ) - 1 H - 1 , 2 , 3 -tr iaz ol - 4 - ylm eth an amine (CAS No . 2 172604 - 38 - 3) is a promising compound with diverse biological activities that make it a valuable candidate for further drug development. Its unique structural features contribute to its favorable pharmacokinetic properties and broad-spectrum biological activities against fungi, bacteria, and cancer cells. Ongoing research aims to optimize its structure for enhanced therapeutic efficacy and safety profiles.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd